Cas no 189625-51-2 (Octadecanedioic acid,1-(phenylmethyl) ester)

Octadecanedioic acid,1-(phenylmethyl) ester Properties

Names and Identifiers

• Octadecanedioic acid,1-(phenylmethyl) ester
• 18-(BENZYLOXY)-18-OXOOCTADECANOIC ACID
• 18-oxo-18-phenylmethoxyoctadecanoic acid
• Octadecanedioic acid monobenzyl ester
• Octadecanedioicacid,mono(phenylmethyl) ester (9CI)
• 1,18-octadecanedioic acid mono benzyl ester
• DTXSID30650739
• Octadecanedioic acid, 1-(phenylmethyl) ester
• XVVPERDGHHTWJI-UHFFFAOYSA-N
• OCTADECANEDIOICACIDMONOBENZYLESTER
• CS-0333743
• MFCD09991736
• AKOS005066834
• 189625-51-2
• SCHEMBL905777
• AMY30903
• SS-4581
• DB-111187
• +Expand

• MDL： MFCD09991736
• InChIKey： XVVPERDGHHTWJI-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H40O4/c26-24(27)20-16-11-9-7-5-3-1-2-4-6-8-10-12-17-21-25(28)29-22-23-18-14-13-15-19-23/h13-15,18-19H,1-12,16-17,20-22H2,(H,26,27)
• SMILES： OC(CCCCCCCCCCCCCCCCC(OCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 404.29300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 20
• Monoisotopic Mass: 404.293
• Heavy Atom Count: 29
• Complexity: 402
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• LogP: 7.05600
• PSA: 63.60000
• Boiling Point: 529.1±23.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 168.0±16.1 °C
• Density: 1.0±0.1 g/cm3

Octadecanedioic acid,1-(phenylmethyl) ester Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Octadecanedioic acid,1-(phenylmethyl) ester Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%